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Compound of Interest

Compound Name: Antimony

Cat. No.: B1241702

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with potentially hazardous materials like
antimony. This guide provides essential, immediate safety and logistical information for the
handling and disposal of antimony and its compounds, aligning with the highest standards of
laboratory safety and chemical management. Adherence to these protocols is critical to mitigate
risks and ensure the well-being of all personnel.

Antimony, a silvery-white metalloid, and its compounds can pose significant health risks upon
exposure.[1][2] Acute effects of inhalation can include irritation to the skin, eyes, and respiratory
tract.[1] Chronic exposure may lead to more severe health issues, including pneumoconiosis,
gastrointestinal problems, and adverse effects on the heart, liver, and kidneys.[3][4]
Furthermore, antimony trioxide is classified as a possible human carcinogen.[2][5] Therefore,
strict adherence to safety protocols is non-negotiable.

Exposure Limits and Quantitative Data

Regulatory bodies such as the Occupational Safety and Health Administration (OSHA), the
National Institute for Occupational Safety and Health (NIOSH), and the American Conference
of Governmental Industrial Hygienists (ACGIH) have established exposure limits for antimony
to protect workers.[3][6][7]
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Regulatory Body Exposure Limit (Time-Weighted Average)
OSHA (PEL) 0.5 mg/m3 over an 8-hour workshift[3][6][7]
NIOSH (REL) 0.5 mg/m3 over a 10-hour workshift[3][6][8]
ACGIH (TLV) 0.5 mg/m3 over an 8-hour workshift[3][6]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is crucial when handling antimony. The
selection of appropriate PPE should be based on a thorough risk assessment of the specific

procedures being undertaken.
1. Respiratory Protection:

The use of NIOSH-approved respirators is mandatory when engineering controls such as fume
hoods or local exhaust ventilation are insufficient to maintain airborne concentrations below the
established exposure limits.[9] The type of respirator required depends on the concentration of
airborne antimony.[8]

e Up to 5 mg/m3: An N95, R95, or P95 filtering facepiece respirator (excluding quarter-mask
respirators) or a supplied-air respirator is recommended.[8]

e Upto 12.5 mg/ms3: A powered, air-purifying respirator with a high-efficiency particulate filter
can be used.[8]

o Up to 25 mg/m3: An air-purifying, full-facepiece respirator with an N100, R100, or P100 filter
is necessary.[8]

e Above 25 mg/m3 or in unknown concentrations: A self-contained breathing apparatus (SCBA)
with a full facepiece operated in a pressure-demand or other positive-pressure mode is
required.[3][6]

2. Hand Protection:
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To prevent skin contact, wearing chemically resistant gloves is essential.[10] Recommended
materials include Neoprene, Natural Rubber, or Nitrile.[3][10] Gloves should be inspected for
any signs of degradation or breakthrough before each use and replaced regularly.[10]

3. Eye and Face Protection:

Direct vent goggles should be worn whenever there is a risk of airborne particles or dust. For
procedures with a higher risk of splashes, chemical safety goggles or a face shield should be
used.[9] An eye wash station must be readily accessible.[10]

4. Protective Clothing:

To minimize skin contact, a lab coat, apron, or coveralls made from a material that is
impermeable to antimony, such as Tyvek®, is recommended.[3] All protective clothing should
be clean and put on before beginning work.[3] Contaminated clothing should not be taken
home and requires special laundering procedures.[3]

Operational Workflow for Handling Antimony

The following diagram outlines the standard operating procedure for safely handling antimony
in a laboratory setting, from initial preparation to final disposal.
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Caption: A procedural workflow for the safe handling of antimony in a laboratory environment.
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Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

o Evacuate and Isolate: Evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Cleanup: For solid antimony spills, moisten the material first to prevent dust from becoming
airborne, or use a HEPA-filtered vacuum for cleanup. Use non-sparking tools.[3]

o Containment: Place all spilled material and cleanup supplies into a sealed, labeled container
for disposal as hazardous waste.[3]

o Decontamination: Thoroughly decontaminate the spill area.
» Personal Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids.[3] Seek medical attention.

o Skin Contact: Quickly remove contaminated clothing and wash the affected skin area with
soap and water.[3]

o Inhalation: Move the individual to fresh air. If breathing has stopped, begin rescue
breathing. Seek immediate medical attention.[3]

Disposal Plan

Antimony and its compounds are classified as hazardous waste and must be disposed of in
accordance with all applicable federal, state, and local regulations.[3]

o Containment: All antimony waste, including contaminated labware and PPE, should be
collected in clearly labeled, sealed, and non-reactive containers.[3]

o Storage: Store waste containers in a designated, secure hazardous waste accumulation

area.
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o Disposal: Contact your institution's environmental health and safety (EHS) department or a
certified hazardous waste disposal company to arrange for proper disposal. Do not dispose
of antimony waste in standard laboratory trash or down the drain.[3]

By implementing these comprehensive safety measures, laboratories can effectively manage
the risks associated with handling antimony, fostering a culture of safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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